1-[5-[[4-(Dimethylamino)phenyl]methylamino]-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone

• IUPAC Name: 1-[5-[[4-(dimethylamino)phenyl]methylamino]-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone
• InChI: InChI=1S/C25H25N5O/c1-29(2)22-15-13-20(14-16-22)18-26-25-27-24(21-11-7-4-8-12-21)28-30(25)23(31)17-19-9-5-3-6-10-19/h3-16H,17-18H2,1-2H3,(H,26,27,28)
• InChI Key: QPQPMEWJGUWXAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNC2=NC(=NN2C(=O)CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H25N5O
• Molecular Weight: 411.5 g/mol

Description

The compound “N-[4-(dimethylamino)benzyl]-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazol-5-amine” is a complex organic molecule that contains several functional groups. It has a 1,2,4-triazole ring, which is a type of heterocyclic compound. The molecule also contains a dimethylamino group and a phenylacetyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-triazole ring, the dimethylamino group, and the phenylacetyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The 1,2,4-triazole ring might participate in reactions with electrophiles or nucleophiles. The dimethylamino group could potentially be protonated or deprotonated, depending on the pH of the solution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces within the substance.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. This might include investigating its potential use as a pharmaceutical compound, studying its interactions with various biological targets, or exploring its physical and chemical properties in more detail.